Cas no 31637-96-4 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester)

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester structure
31637-96-4 structure
Product Name:Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester
CAS No:31637-96-4
MF:C12H15ClO4
MW:258.698103189468
CID:316167
PubChem ID:169336
Update Time:2025-04-19

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester
    • 2-Hydroxyethyl 2-(4-chlorophenoxy)-2-methylpropanoate
    • Propanoic acid, 2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester
    • DTXSID80953606
    • p-Chlorophenoxy-2 methyl-2 propionate d'(hydroxy-2 ethyle) [French]
    • p-Chlorophenoxy-2 methyl-2 propionate d'(hydroxy-2 ethyle)
    • SCHEMBL11641659
    • 31637-96-4
    • Etofibrate 2-hydroxymethyl-2-(4-chlorophenoxy)-2-methyl propionate
    • Inchi: 1S/C12H15ClO4/c1-12(2,11(15)16-8-7-14)17-10-5-3-9(13)4-6-10/h3-6,14H,7-8H2,1-2H3
    • InChI Key: RFEZILPHQJCCMV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC(C(=O)OCCO)(C)C

Computed Properties

  • Exact Mass: 258.06595
  • Monoisotopic Mass: 258.065887
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.238
  • Boiling Point: 387.1°Cat760mmHg
  • Flash Point: 187.9°C
  • Refractive Index: 1.527
  • PSA: 55.76
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